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Cat. No.: B590809 Get Quote

Introduction

Deuterated acetohydrazide, specifically acetohydrazide-d3 (CAS 1028333-41-6), is a stable

isotope-labeled compound that serves as a critical tool for researchers, scientists, and drug

development professionals. Its primary significance lies in its structural relationship to

acetylhydrazine, a key metabolite of the first-line antituberculosis drug, isoniazid. The

substitution of three hydrogen atoms with deuterium on the acetyl group provides a unique

mass signature, enabling its use in a variety of sophisticated research applications without

altering the fundamental chemical properties of the molecule. This technical guide provides an

in-depth overview of the core applications of deuterated acetohydrazide, complete with

experimental methodologies, quantitative data, and visual workflows to facilitate its integration

into research protocols.

Application in Pharmacokinetic and Metabolic
Studies of Isoniazid
The most prominent application of deuterated acetohydrazide is in the field of pharmacology,

particularly in studying the absorption, distribution, metabolism, and excretion (ADME) of

isoniazid.[1] Acetylhydrazine, the non-deuterated analogue, is a known hepatotoxic metabolite

of isoniazid, and understanding its formation and clearance is crucial for assessing the drug's

safety profile.[2]
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Metabolic Tracer: Deuterated acetohydrazide can be used as a tracer to investigate the

metabolic fate of acetylhydrazine in vivo and in vitro. By administering a known quantity of the

deuterated compound, researchers can track its conversion to subsequent metabolites,

providing insights into the metabolic pathways and the enzymes involved.[1] For instance,

studies have explored the further acetylation of acetylhydrazine to diacetylhydrazine, a

detoxification pathway.[1][3]

Isoniazid Metabolism Pathway
The metabolic pathway of isoniazid is complex, involving multiple enzymatic steps. The initial

acetylation of isoniazid to acetylisoniazid is followed by hydrolysis to form acetylhydrazine. This

metabolite can then be further metabolized or contribute to toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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